Cas no 608536-99-8 (Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate)

• Product Name: Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate
• CAS No: 608536-99-8
• MF: C₁₁H₉FO₄
• MW: 224.185167074203
• MDL: MFCD07323611
• CID: 843826
• PubChem ID: 4962708
• Update Time: 2025-05-23

Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate
• MFCD07323611
• BS-29023
• CS-0213109
• G22367
• Methyl 2-fluoro-a,g-dioxo-benzenebutanoate
• DTXSID40407150
• DB-351978
• J-522225
• Z94599149
• Methyl 4-(2-fluorophenyl)-2,4-dioxo-butanoate
• 608536-99-8
• AKOS005167746
• EN300-13884
• STK351708
• methyl4-(2-fluorophenyl)-2,4-dioxobutanoate

• MDL： MFCD07323611
• Inchi： 1S/C11H9FO4/c1-16-11(15)10(14)6-9(13)7-4-2-3-5-8(7)12/h2-5H,6H2,1H3
• InChI Key： FJWAJGTYVMQLHP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CC(C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 224.04848693g/mol
• Monoisotopic Mass: 224.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate

Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate (CAS No. 608536-99-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate, identified by its unique Chemical Abstracts Service number CAS No. 608536-99-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its 2-fluorophenyl substituent and the presence of a 2,4-dioxobutanoate moiety, has garnered attention due to its utility as a versatile intermediate in the synthesis of various biologically active compounds.

The structural features of Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate make it a valuable building block for the development of novel therapeutic agents. The incorporation of a fluorine atom at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the resulting molecules, which is a critical factor in drug design. Furthermore, the 2,4-dioxobutanoate group provides a reactive site for further functionalization, enabling the construction of more complex scaffolds.

In recent years, there has been growing interest in the use of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties and improve drug efficacy. Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate has been employed in the synthesis of various fluorinated heterocycles, which have shown promise in preclinical studies as inhibitors of key biological pathways involved in diseases such as cancer and inflammation.

One notable application of this compound is in the development of small-molecule inhibitors targeting enzymes that play a crucial role in cancer progression. For instance, studies have demonstrated that derivatives of Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate can inhibit kinases and other enzymes by selectively binding to their active sites. The presence of the fluorine atom enhances the binding affinity and selectivity of these inhibitors, making them more effective in disrupting aberrant signaling pathways.

The synthesis of Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation processes, have been utilized to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the versatility of this intermediate but also showcase the advancements in synthetic organic chemistry that continue to drive innovation in drug discovery.

Recent research has also explored the use of computational chemistry techniques to optimize the synthesis and application of Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate derivatives. Molecular modeling and virtual screening have enabled researchers to predict the biological activity and pharmacokinetic properties of potential drug candidates with high accuracy. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods, accelerating the drug development process.

The impact of Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate extends beyond its role as a synthetic intermediate. It has also been investigated for its potential applications in materials science and agrochemicals. The unique structural features of this compound make it a suitable candidate for designing novel polymers and specialty chemicals with enhanced functional properties.

In conclusion, Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate (CAS No. 608536-99-8) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its structural versatility and reactivity make it an indispensable tool for chemists and biologists working on cutting-edge drug discovery projects. As our understanding of molecular interactions continues to evolve, compounds like Methyl 4-(2-fluorophenyl)-2,4-dioxobutanoate will undoubtedly play a pivotal role in shaping the future of medicine and chemical innovation.